N-(3-{2-[(pyridin-2-yl)amino]ethoxy}phenyl)acetamide

• IUPAC Name: N-[3-[2-(pyridin-2-ylamino)ethoxy]phenyl]acetamide
• InChI: InChI=1S/C15H17N3O2/c1-12(19)18-13-5-4-6-14(11-13)20-10-9-17-15-7-2-3-8-16-15/h2-8,11H,9-10H2,1H3,(H,16,17)(H,18,19)
• InChI Key: ASJQCAMLFOWZIQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=CC=C1)OCCNC2=CC=CC=N2
• Molecular Formula: C15H17N3O2
• Molecular Weight: 271.31 g/mol
• CAS No.: 1385394-67-1

Description

N-(3-{2-[(pyridin-2-yl)amino]ethoxy}phenyl)acetamide is a useful research compound. Its molecular formula is C15H17N3O2 and its molecular weight is 271.32. The purity is usually 95%.
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Mechanism of Action

Target of Action

The primary targets of CHEMBL4555911 are currently unknown. The ChEMBL database, a comprehensive resource for drug-like molecules, contains bioactivity data points for numerous compounds, including compound interaction data against various protein targets . .

Mode of Action

The exact mode of action of CHEMBL4555911 remains to be elucidated. Generally, drug-target interactions (DTIs) involve the recognition of the interaction between drugs and protein targets that may result in changes in cellular processes . Computational methods have been developed to predict potential interactions , but without specific experimental data, the interaction of CHEMBL4555911 with its targets cannot be accurately described.

Biochemical Pathways

Without specific target information, it’s challenging to summarize the biochemical pathways affected by CHEMBL4555911. Metabolomics can provide a broad picture of the metabolome and insights into complex biochemical pathways by quantifying metabolites that are known players in major metabolic pathways .

Result of Action

Generally, the effects of a compound at the molecular and cellular level depend on its interaction with its targets and the subsequent biochemical reactions . Without specific target and interaction information, it’s challenging to describe the precise molecular and cellular effects of CHEMBL4555911.